Cas no 1155598-46-1 (4-Chloro-2-(5-methylthiophen-2-yl)pyrimidine)

• Product Name: 4-Chloro-2-(5-methylthiophen-2-yl)pyrimidine
• CAS No: 1155598-46-1
• MF: C₉H₇ClN₂S
• MW: 210.68
• CID: 5073389
• Update Time: 2025-06-08

4-Chloro-2-(5-methylthiophen-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(5-methylthiophen-2-yl)pyrimidine

• Inchi： 1S/C9H7ClN2S/c1-6-2-3-7(13-6)9-11-5-4-8(10)12-9/h2-5H,1H3
• InChI Key： PDMPMPRLBBRCGV-UHFFFAOYSA-N
• SMILES： N1=C(C=CN=C1C1SC(=CC=1)C)Cl

Additional information on 4-Chloro-2-(5-methylthiophen-2-yl)pyrimidine

Research Brief on 4-Chloro-2-(5-methylthiophen-2-yl)pyrimidine (CAS: 1155598-46-1): Recent Advances and Applications in Chemical Biology and Medicine

4-Chloro-2-(5-methylthiophen-2-yl)pyrimidine (CAS: 1155598-46-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a building block in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the design of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

One of the most notable applications of 4-Chloro-2-(5-methylthiophen-2-yl)pyrimidine is its role in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with pathological conditions. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK2 and EGFR, which are implicated in hematological malignancies and solid tumors, respectively. These findings underscore the compound's potential as a scaffold for developing novel anticancer therapies.

In addition to its applications in oncology, 4-Chloro-2-(5-methylthiophen-2-yl)pyrimidine has also been explored in the context of infectious diseases. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyrimidine-based compounds, including derivatives of 1155598-46-1, with promising activity against bacterial pathogens such as Staphylococcus aureus and Mycobacterium tuberculosis. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead structure for developing new antibiotics.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and functionalization of 4-Chloro-2-(5-methylthiophen-2-yl)pyrimidine. A 2022 paper in Organic Letters described a novel catalytic method for the efficient chlorination of pyrimidine derivatives, including 1155598-46-1, using environmentally benign reagents. This method not only improves the yield and purity of the compound but also aligns with the growing emphasis on sustainable chemistry practices in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 4-Chloro-2-(5-methylthiophen-2-yl)pyrimidine-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical studies. However, the compound's modularity and ease of derivatization provide a robust platform for addressing these challenges, as evidenced by ongoing research efforts.

In conclusion, 4-Chloro-2-(5-methylthiophen-2-yl)pyrimidine (CAS: 1155598-46-1) continues to be a valuable tool in chemical biology and drug discovery. Its applications span multiple therapeutic areas, and recent studies have expanded our understanding of its potential as a scaffold for designing next-generation therapeutics. Future research will likely focus on refining its pharmacological properties and exploring new biological targets, further solidifying its role in the advancement of medicinal chemistry.